Cas no 87275-00-1 (4-Acetylisoquinolin-1(2H)-one)

• Product Name: 4-Acetylisoquinolin-1(2H)-one
• CAS No: 87275-00-1
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 1089108
• PubChem ID: 13120164
• Update Time: 2025-04-23

4-Acetylisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Acetylisoquinolin-1(2H)-one
• 4-acetyl-2H-isoquinolin-1-one
• 4-acetyl isoquinolinone
• 87275-00-1
• DTXSID50519475
• ALQFTBSPRXKAAU-UHFFFAOYSA-N
• SCHEMBL10372680
• 4-acetyl-1,2-dihydroisoquinolin-1-one
• 4-Acetyl-1(2h)-isoquinolinone
• DB-166897

• Inchi： 1S/C11H9NO2/c1-7(13)10-6-12-11(14)9-5-3-2-4-8(9)10/h2-6H,1H3,(H,12,14)
• InChI Key： ALQFTBSPRXKAAU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C(C)=O)=CN1

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-Acetylisoquinolin-1(2H)-one

Exploring the Versatile Applications of 4-Acetylisoquinolin-1(2H)-one (CAS No. 87275-00-1) in Modern Chemistry

4-Acetylisoquinolin-1(2H)-one (CAS No. 87275-00-1) is a fascinating heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique isoquinoline backbone and acetyl functional group, serves as a pivotal building block in the synthesis of various biologically active molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The molecular structure of 4-Acetylisoquinolin-1(2H)-one features a fused bicyclic system, which is a hallmark of many pharmacologically relevant compounds. Its ketone and acetyl moieties make it a versatile intermediate for further chemical modifications. Recent studies have highlighted its role in the development of novel antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for new therapeutic options in the post-pandemic era.

One of the most compelling aspects of 4-Acetylisoquinolin-1(2H)-one is its utility in medicinal chemistry. The compound's scaffold is often employed in the design of kinase inhibitors, which are crucial in targeted cancer therapies. With the rise of personalized medicine, the search for efficient and selective kinase inhibitors has become a hot topic, making this compound a valuable asset in oncology research.

Beyond pharmaceuticals, 4-Acetylisoquinolin-1(2H)-one has found applications in material science. Its ability to form stable complexes with metals has been exploited in the development of organic semiconductors and luminescent materials. These materials are essential for advancing technologies such as organic light-emitting diodes (OLEDs) and flexible electronics, which are currently at the forefront of consumer electronics innovation.

The synthesis of 4-Acetylisoquinolin-1(2H)-one typically involves multi-step organic reactions, including cyclization and acylation processes. Recent advancements in green chemistry have led to more sustainable methods for its production, reducing the reliance on hazardous reagents and minimizing environmental impact. This aligns with the global push towards greener and more sustainable chemical practices.

In the context of drug discovery, 4-Acetylisoquinolin-1(2H)-one derivatives have shown promising activity against various disease targets. For instance, modifications to its core structure have yielded compounds with potent antiviral and antifungal properties. These findings are particularly relevant in light of emerging infectious diseases and the increasing resistance to existing antimicrobial agents.

The commercial availability of 4-Acetylisoquinolin-1(2H)-one (CAS No. 87275-00-1) has also made it a popular choice for academic and industrial research. Suppliers often highlight its high purity and stability, ensuring reliable results in experimental settings. As the demand for specialized chemical intermediates grows, this compound is expected to play an even more significant role in the chemical and pharmaceutical industries.

Looking ahead, the exploration of 4-Acetylisoquinolin-1(2H)-one is likely to expand into new areas, such as catalysis and nanotechnology. Its unique electronic properties and structural flexibility make it a candidate for designing novel catalysts and nanomaterials. These applications could revolutionize fields ranging from energy storage to environmental remediation.

In summary, 4-Acetylisoquinolin-1(2H)-one (CAS No. 87275-00-1) is a multifaceted compound with broad implications across multiple scientific disciplines. Its role in drug development, material science, and green chemistry underscores its importance in contemporary research. As scientists continue to uncover its potential, this compound is poised to remain a key player in the advancement of modern chemistry and technology.